Cas no 2442597-70-6 (3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride)

3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride is a heterocyclic compound featuring a fused pyran-imidazole core structure. This hydrochloride salt form enhances solubility and stability, making it suitable for synthetic and pharmaceutical applications. The compound’s rigid bicyclic framework serves as a valuable intermediate in medicinal chemistry, particularly for developing biologically active molecules. Its structural versatility allows for functionalization at multiple sites, enabling the synthesis of diverse derivatives. The hydrochloride salt ensures consistent purity and handling properties, facilitating its use in research and industrial processes. This compound is particularly relevant in the exploration of central nervous system (CNS) targeting agents due to its imidazole moiety.
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride structure
2442597-70-6 structure
Product Name:3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
CAS No:2442597-70-6
MF:C6H9ClN2O
MW:160.60
MDL:MFCD32690858
CID:5088284
Update Time:2025-08-02

3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
    • MDL: MFCD32690858
    • Inchi: 1S/C6H8N2O.ClH/c1-2-9-3-6-5(1)7-4-8-6;/h4H,1-3H2,(H,7,8);1H
    • InChI Key: AJWIHVNPVFVBCR-UHFFFAOYSA-N
    • SMILES: C1OCCC2NC=NC1=2.Cl

3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D972000-100mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
100mg
$340 2024-07-28
eNovation Chemicals LLC
D972000-250mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
250mg
$555 2024-07-28
eNovation Chemicals LLC
D972000-500mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
500mg
$780 2024-07-28
eNovation Chemicals LLC
D972000-1g
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
1g
$1115 2024-07-28
eNovation Chemicals LLC
D972000-5g
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
5g
$4475 2024-07-28
eNovation Chemicals LLC
D972000-50mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
50mg
$240 2024-07-28
eNovation Chemicals LLC
D972000-50mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
50mg
$240 2025-02-27
eNovation Chemicals LLC
D972000-100mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
100mg
$340 2025-02-27
eNovation Chemicals LLC
D972000-250mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
250mg
$555 2025-02-27
eNovation Chemicals LLC
D972000-500mg
3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride
2442597-70-6 95%
500mg
$780 2025-02-27

3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride Related Literature

Additional information on 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride

Recent Advances in the Study of 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole Hydrochloride (CAS: 2442597-70-6)

The compound 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride (CAS: 2442597-70-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrano-imidazole scaffold, has shown promising potential in various therapeutic applications, including but not limited to, kinase inhibition and antimicrobial activity. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the most notable advancements in the study of this compound is its role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride exhibits selective inhibition against specific kinase targets, making it a valuable candidate for drug development. Structural-activity relationship (SAR) studies have further refined its potency and selectivity, paving the way for the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent investigations have highlighted the antimicrobial potential of this compound. Preliminary in vitro studies have shown efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell wall synthesis and interference with essential metabolic pathways. These findings suggest that 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride could serve as a scaffold for developing novel antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic chemistry of this compound has also seen significant progress. Researchers have developed more efficient and scalable synthetic routes, reducing the cost and complexity of production. Key improvements include the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is crucial for its pharmacological activity. These advancements not only facilitate further research but also enhance the feasibility of large-scale manufacturing for clinical applications.

Despite these promising developments, challenges remain. The pharmacokinetic profile of 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride, including its bioavailability and metabolic stability, requires further optimization. Ongoing preclinical studies aim to address these issues, with a focus on improving its drug-like properties. Additionally, comprehensive toxicological evaluations are necessary to ensure its safety profile before advancing to clinical trials.

In conclusion, 3,4,6,7-Tetrahydro-pyrano[3,4-d]imidazole hydrochloride (CAS: 2442597-70-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advancements in synthetic chemistry, positions it as a compelling candidate for further investigation. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk